Octahydro-4,8a-dimethyl-4a(2H)-naphthol Octahydro-4,8a-dimethyl-4a(2H)-naphthol Geosmin belongs to the class of organic compounds known as tertiary alcohols. Tertiary alcohols are compounds in which a hydroxy group, -OH, is attached to a saturated carbon atom R3COH (R not H ). Geosmin is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, geosmin is primarily located in the membrane (predicted from logP). Geosmin is a beet, earthy, and fresh tasting compound that can be found in corn. This makes geosmin a potential biomarker for the consumption of this food product.
Brand Name: Vulcanchem
CAS No.: 16452-32-7
VCID: VC21015243
InChI: InChI=1S/C12H22O/c1-10-6-5-8-11(2)7-3-4-9-12(10,11)13/h10,13H,3-9H2,1-2H3
SMILES: CC1CCCC2(C1(CCCC2)O)C
Molecular Formula: C12H22O
Molecular Weight: 182.3 g/mol

Octahydro-4,8a-dimethyl-4a(2H)-naphthol

CAS No.: 16452-32-7

Cat. No.: VC21015243

Molecular Formula: C12H22O

Molecular Weight: 182.3 g/mol

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Octahydro-4,8a-dimethyl-4a(2H)-naphthol - 16452-32-7

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Description Geosmin belongs to the class of organic compounds known as tertiary alcohols. Tertiary alcohols are compounds in which a hydroxy group, -OH, is attached to a saturated carbon atom R3COH (R not H ). Geosmin is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, geosmin is primarily located in the membrane (predicted from logP). Geosmin is a beet, earthy, and fresh tasting compound that can be found in corn. This makes geosmin a potential biomarker for the consumption of this food product.
CAS No. 16452-32-7
Molecular Formula C12H22O
Molecular Weight 182.3 g/mol
IUPAC Name 4,8a-dimethyl-1,2,3,4,5,6,7,8-octahydronaphthalen-4a-ol
Standard InChI InChI=1S/C12H22O/c1-10-6-5-8-11(2)7-3-4-9-12(10,11)13/h10,13H,3-9H2,1-2H3
Standard InChI Key JLPUXFOGCDVKGO-UHFFFAOYSA-N
SMILES CC1CCCC2(C1(CCCC2)O)C
Canonical SMILES CC1CCCC2(C1(CCCC2)O)C
Boiling Point 270.0 °C

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